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For researchers, scientists, and drug development professionals engaged in the analysis of 3-
monochloropropane-1,2-diol (3-MCPD) esters, the selection of appropriate certified reference
materials (CRMSs) is a critical factor in ensuring the accuracy and reliability of analytical data.
This guide provides a comparative overview of available CRMs, supported by experimental
data and detailed methodologies, to aid in the selection process.

The formation of 3-MCPD esters and related compounds, such as 2-MCPD esters and glycidyl
esters, is a significant concern in thermally processed foods, particularly refined vegetable oils
and infant formula.[1] Regulatory bodies worldwide have set maximum levels for these process
contaminants, necessitating robust analytical methods and the use of high-quality CRMs for
their monitoring.

Comparison of Commercially Available Certified
Reference Materials

The choice of a CRM is often dictated by the food matrix being analyzed and the specific
analytes of interest. Currently, CRMs for 3-MCPD esters are available in matrices such as
infant formula and vegetable oil. Below is a comparison of some commercially available CRMs.
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Certified ] . Certified ]
Supplier/Pr ) Certified Uncertainty
Reference . Matrix Value
. ovider Analytes (mglkg)
Material (mglkg)
) Sum of 3-
Joint
ERM®- Infant MCPD and 3-
Research 0.120 0.012
BD087[2] Formula MCPD esters
Centre (JRC)
(as 3-MCPD)
Sum of 2-
MCPD and 2-
0.066 0.008
MCPD esters
(as 2-MCPD)
FAPAS® QC ] 3-MCPD fatty  Assigned Standard
] Fera Science ] ] o
Material Lid Vegetable Oil  acid esters Value (lot Deviation (lot
T2679QC[3] ' (as 3-MCPD)  specific) specific)
2-MCPD fatty = Assigned Standard
acid esters Value (lot Deviation (lot
(as 2-MCPD) specific) specific)
Glycidyl fatty Assigned Standard
acid esters Value (lot Deviation (lot
(as glycidol) specific) specific)
Restek® 3-Chloro-1,2-
Methanol ) .
CRM Restek ) propanediol 100 pg/mL Not specified
(Solution)
31016[4] (3-MCPD)

Note: The certified values and uncertainties for FAPAS® quality control materials are

determined through proficiency testing rounds and are specific to each lot. Users should refer

to the certificate of analysis for the specific batch. The Restek® CRM is a solution standard of

the free 3-MCPD, not the esterified form, and is intended for calibration purposes.

Performance in Proficiency Testing Schemes

Proficiency testing (PT) schemes are a valuable tool for assessing the performance of

analytical laboratories and, indirectly, the suitability of the CRMs and methods they employ.
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Organizations like Fapas® regularly conduct PTs for the analysis of 3-MCPD esters in various
food matrices.

In a typical Fapas® proficiency test for 3-MCPD in vegetable oil, participating laboratories
analyze a homogenous test material and report their results.[5] Fapas® then assigns a value to
the test material based on the consensus of the participants' results and provides a z-score to
each laboratory to indicate their performance. A satisfactory z-score (typically between -2 and
2) indicates that the laboratory's result is in good agreement with the assigned value, providing
confidence in their analytical method and the CRMs used for calibration and quality control.[6]

A 2010 proficiency test on the determination of 3-MCPD esters in edible oil, organized by the
Institute for Reference Materials and Measurements (IRMM), highlighted the challenges in
achieving comparable results among laboratories. The study revealed that the application of
different analytical procedures could lead to significant variations in reported values, with the
percentage of successful laboratories for a contaminated palm oil sample being 56%.[7] This
underscores the importance of using well-characterized CRMs and validated, standardized
methods to minimize analytical variability.

Experimental Protocols for 3-MCPD Ester Analysis

The analysis of 3-MCPD esters typically involves an indirect approach, where the esters are
cleaved to release the free 3-MCPD, which is then derivatized and quantified by gas
chromatography-mass spectrometry (GC-MS). Several official methods have been established
by organizations such as the American Oil Chemists' Society (AOCS).

Overview of AOCS Official Methods|[8]

o AOCS Official Method Cd 29a-13: This method involves the acid-catalyzed transesterification
of the 3-MCPD and glycidyl esters. Glycidyl esters are converted to 3-monobromo-1,2-
propanediol (3-MBPD) esters prior to cleavage. The released 3-MCPD and 3-MBPD are then
derivatized with phenylboronic acid (PBA) for GC-MS analysis.[8]

e AOCS Official Method Cd 29b-13: This is an alkaline-catalyzed method that involves the
release of 3-MCPD and glycidol. It consists of two parallel assays to differentiate between
the genuine 3-MCPD content and the 3-MCPD formed from the conversion of glycidol during
the analysis.[9]
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e AOCS Official Method Cd 29c¢-13: This is a differential method that also uses alkaline-
catalyzed cleavage. Two separate analyses are performed. In the first, both 3-MCPD and
glycidol are converted to 3-MCPD. In the second, only the original 3-MCPD is measured.
The glycidol concentration is then calculated by the difference.[10]

The following diagram illustrates a general experimental workflow for the analysis of 3-MCPD
esters using an indirect method.
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Experimental workflow for 3-MCPD ester analysis.

Conclusion

The accurate determination of 3-MCPD esters in food products is essential for regulatory
compliance and consumer safety. The selection of a suitable certified reference material is a
cornerstone of a robust analytical quality assurance program. CRMs in relevant food matrices,
such as ERM®-BD087 for infant formula and FAPAS® QC materials for vegetable oil, provide
excellent tools for method validation and ongoing performance monitoring. The use of these
CRMs in conjunction with validated, internationally recognized methods, such as the AOCS
official methods, will enable laboratories to generate reliable and defensible data for these
important food contaminants. Participation in proficiency testing schemes further allows
laboratories to benchmark their performance against their peers and demonstrate their
competence in this challenging analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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